ethyl 4-[4-(3,4-difluorobenzyl)-3-(2-hydroxyethyl)-1-piperazinyl]-1-piperidinecarboxylate

• IUPAC Name: ethyl 4-[4-[(3,4-difluorophenyl)methyl]-3-(2-hydroxyethyl)piperazin-1-yl]piperidine-1-carboxylate
• InChI: InChI=1S/C21H31F2N3O3/c1-2-29-21(28)24-8-5-17(6-9-24)26-11-10-25(18(15-26)7-12-27)14-16-3-4-19(22)20(23)13-16/h3-4,13,17-18,27H,2,5-12,14-15H2,1H3
• InChI Key: HYGBYTUMTXTIIE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)N2CCN(C(C2)CCO)CC3=CC(=C(C=C3)F)F
• Molecular Formula: C21H31F2N3O3
• Molecular Weight: 411.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to ethyl 4-[4-(3,4-difluorobenzyl)-3-(2-hydroxyethyl)-1-piperazinyl]-1-piperidinecarboxylate involves complex organic reactions that result in the formation of the desired molecule. A notable example includes the synthesis of related piperidine and piperazine derivatives through reactions that explore the structure-activity relationships within the GBR series, providing insights into the molecular modifications that influence the compound's interactions with biological receptors (Boos et al., 2006).

Molecular Structure Analysis

The molecular structure of similar compounds has been elucidated using techniques such as X-ray diffraction and NMR spectroscopy. These studies reveal the conformational details and spatial arrangement of atoms within the molecule, which are critical for understanding its reactivity and interaction with biological targets. For instance, studies on ethyl 2-(4-methylbenzylidene)-3-oxobutanoate have provided detailed insights into its crystal structure, showcasing the utility of structural analysis in drug design (Kariyappa et al., 2016).

Chemical Reactions and Properties

The chemical reactivity of ethyl 4-[4-(3,4-difluorobenzyl)-3-(2-hydroxyethyl)-1-piperazinyl]-1-piperidinecarboxylate and related molecules involves a variety of interactions and transformations. This includes the ability to participate in carbonylation reactions under specific conditions, highlighting the compound's versatility in synthetic chemistry applications (Ishii et al., 1997).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and crystalline structure, are crucial for their application in various fields. Studies on compounds like 4-[4-(ethoxycarbonyl)piperazin-1-yl]benzoic acid have detailed the crystal structure and conformation, providing essential data for understanding the compound's physical characteristics and its potential utility (Faizi et al., 2016).

Chemical Properties Analysis

The chemical properties, such as reactivity with other molecules, stability under various conditions, and the ability to undergo specific reactions, are fundamental aspects of research on ethyl 4-[4-(3,4-difluorobenzyl)-3-(2-hydroxyethyl)-1-piperazinyl]-1-piperidinecarboxylate. These properties are influenced by the molecule's structure and functional groups, which have been explored in studies focusing on related compounds to understand their behavior in chemical processes and potential applications in medicinal chemistry (Zhou et al., 1999).

Scientific Research Applications

Synthesis and Characterization in Polymer Sciences

The synthesis and characterization of compounds containing piperazine and piperidine moieties, such as (4-ethylphenyl)-3,5-ditertiarybutyl-4-hydroxybenzylamine and related compounds, have been explored for their potential applications in enhancing the thermal stability of polypropylene copolymers. These studies reveal the significance of phenolic and amino groups in the performance of antioxidants within polymer matrices, highlighting the broader relevance of compounds with structural similarities to ethyl 4-[4-(3,4-difluorobenzyl)-3-(2-hydroxyethyl)-1-piperazinyl]-1-piperidinecarboxylate in materials science (Desai et al., 2004).

Coordination Chemistry and Magnetic Properties

Research into coordination polymers using carboxylate-based flexible ligands and nitrogen-based ditopic ligands, including piperazine derivatives, has led to the development of structures with novel magnetic properties. These studies not only contribute to our understanding of metal-organic hybrid materials but also demonstrate the utility of piperazine and piperidine analogues in creating complex architectures with potential applications in magnetic materials (Ahmad et al., 2012).

Antimicrobial and Antituberculosis Activities

The synthesis of compounds like ethyl 2-(4-methylbenzylidene)-3-oxobutanoate, through reactions involving piperidine, has been explored for antimicrobial properties. Such research underscores the pharmaceutical potential of piperazine and piperidine derivatives in developing new antimicrobial agents. Similarly, thiazole-aminopiperidine hybrid analogues have been designed and synthesized as inhibitors against Mycobacterium tuberculosis, illustrating the therapeutic relevance of these chemical frameworks in addressing global health challenges (Kariyappa et al., 2016; Jeankumar et al., 2013).

Molecular Modeling and Environmental Applications

The synthesis of specific ester-functionalized piperidines has shown selectivity in removing contaminants like chromate from water, indicating the environmental applications of these compounds. Molecular modeling studies suggest that the geometry of these molecules aids in their selectivity, offering insights into designing more efficient materials for environmental remediation (Heininger & Meloan, 1992).